Cas no 138884-09-0 (1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester)

1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester structure
138884-09-0 structure
Product Name:1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester
CAS No:138884-09-0
MF:C32H38N4O6
MW:574.667328357697
CID:1256361
Update Time:2024-08-03

1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester
    • 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, 1,4,7-tris(phenylmethyl) ester
    • Inchi: 1S/C32H38N4O6/c37-30(40-24-27-10-4-1-5-11-27)34-18-16-33-17-19-35(31(38)41-25-28-12-6-2-7-13-28)21-23-36(22-20-34)32(39)42-26-29-14-8-3-9-15-29/h1-15,33H,16-26H2
    • InChI Key: HCRKPKXLYWDHPT-UHFFFAOYSA-N
    • SMILES: N1(C(OCC2=CC=CC=C2)=O)CCNCCN(C(OCC2=CC=CC=C2)=O)CCN(C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

  • Exact Mass: 574.27934

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • Boiling Point: 717.3±60.0 °C(Predicted)
  • PSA: 100.65
  • pka: 9.48±0.20(Predicted)
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